molecular formula Al2Sm B076487 Aluminum, compd. with samarium (2:1) CAS No. 12043-27-5

Aluminum, compd. with samarium (2:1)

Cat. No. B076487
CAS RN: 12043-27-5
M. Wt: 204.3 g/mol
InChI Key: HAPOPGUAHSTUQK-UHFFFAOYSA-N
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Description

Aluminum, compd. with samarium (2:1), also known as Samarium aluminide, is a compound where aluminum is combined with samarium in a 2:1 ratio . Researchers have shown interest in incorporating small amounts of rare earth elements like samarium into aluminum alloys to attain finer grain size and improve mechanical properties .


Synthesis Analysis

The synthesis of aluminum compounds with samarium can be achieved through various methods. For instance, Nickel-aluminum layered double hydroxide with aluminum ions partially substituted by samarium ones was successfully synthesized via coprecipitation followed by hydrothermal treatment .


Molecular Structure Analysis

The molecular structure of Aluminum, compd. with samarium (2:1) is represented by the formula Al2Sm . The influence of samarium addition on the microstructures of Al-5Cu alloys was investigated using optical microscopy, X-ray diffraction, scanning electron microscopy, energy diffraction spectroscopy, and differential thermal analysis .


Chemical Reactions Analysis

The addition of samarium to aluminum alloys has been found to refine grains and prevent recrystallization . The Sm3Al11 phase undergoes a catatectic reaction at 1070 °C . The addition of samarium at concentrations of 0.5%, 1.0%, and 1.5% by weight on the microstructural and mechanical properties of AA5083 alloy has been studied .

Safety And Hazards

Samarium powder is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a flammable solid and in contact with water releases flammable gas . It is recommended to handle it with personal protective equipment and avoid contact with skin, eyes, or clothing .

Future Directions

The potential benefits of incorporating small amounts of rare earth elements into aluminum alloys are being explored by researchers . The addition of samarium to Al-5Zn-0.5Si alloy has been studied for its effect on microstructure evolution and tensile properties . The development of new substances with evenly distributed samarium hexaboride particles in aluminum is also being investigated .

properties

InChI

InChI=1S/2Al.Sm
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAPOPGUAHSTUQK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Al].[Al].[Sm]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Al2Sm
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1065215
Record name Aluminum, compd. with samarium (2:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1065215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 6336899

CAS RN

12043-27-5
Record name Aluminum, compd. with samarium (2:1)
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Aluminum, compd. with samarium (2:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1065215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Aluminium, compound with samarium (2:1)
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.749
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